2-(pyrazine-2-carboxamido)-N-(pyridin-4-ylmethyl)oxazole-4-carboxamide

• IUPAC Name: 2-(pyrazine-2-carbonylamino)-N-(pyridin-4-ylmethyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C15H12N6O3/c22-13(19-7-10-1-3-16-4-2-10)12-9-24-15(20-12)21-14(23)11-8-17-5-6-18-11/h1-6,8-9H,7H2,(H,19,22)(H,20,21,23)
• InChI Key: AXVXVFWOFQIROH-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1CNC(=O)C2=COC(=N2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C15H12N6O3
• Molecular Weight: 324.29 g/mol

Description

2-(pyrazine-2-carboxamido)-N-(pyridin-4-ylmethyl)oxazole-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as POC, and it has been synthesized using various methods.

Scientific Research Applications

Synthesis and Antimicrobial Activities

The synthesis of novel compounds using 2-(pyrazine-2-carboxamido)-N-(pyridin-4-ylmethyl)oxazole-4-carboxamide as a precursor or related structures has been a focus to develop new antimicrobial agents. For instance, various derivatives have been synthesized and evaluated for their in vitro antimicrobial and antifungal activities, showing promising broad-spectrum compounds against organisms like E. coli, K. pneumonia, S. aureus, B. Subtilis, A. niger, and S. cerevisiae. These studies suggest the potential of these compounds in addressing various microbial infections (Rajurkar & Pund, 2014).

Anticancer Properties

Research on the anticancer properties of these compounds has shown significant promise. Novel compounds synthesized from these chemical structures have been tested against various cancer cell lines, including human breast and liver carcinoma cells. Some compounds displayed cytotoxic effects comparable to standard drugs like 5-fluorouracil, highlighting their potential in cancer treatment (Riyadh, 2011).

Anti-Influenza Virus Activity

Moreover, derivatives synthesized from this chemical structure have shown remarkable antiavian influenza virus activity. A study focused on the synthesis of benzamide-based 5-aminopyrazoles and their corresponding derivatives, which upon evaluation exhibited significant antiviral activities against the H5N1 strain of the influenza virus. This opens a new avenue for the development of anti-influenza drugs (Hebishy, Salama, & Elgemeie, 2020).

Supramolecular Structures

On a different note, the study of the crystal structures of compounds related to 2-(pyrazine-2-carboxamido)-N-(pyridin-4-ylmethyl)oxazole-4-carboxamide has provided insights into their supramolecular architectures. Such studies are crucial for understanding the intermolecular interactions that govern the properties and reactivity of these compounds (Cati & Stoeckli-Evans, 2017).